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Compound of Interest

Compound Name: 4-tert-Pentylcyclohexanone

Cat. No.: B096371

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-tert-
pentylcyclohexanone (CAS No. 16587-71-6). The information is intended to equip
researchers, scientists, and professionals in drug development with the necessary knowledge
for the safe handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties

4-tert-Pentylcyclohexanone, also known as 4-tert-amylcyclohexanone, is a colorless liquid
with a sweet, woody, and camphoraceous odor.[1][2] It is primarily used as a fragrance
ingredient in various consumer products.[2][3]

Table 1: Chemical Identification
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Identifier Value
IUPAC Name 4-(1,1-dimethylpropyl)cyclohexan-1-one
CAS Number 16587-71-6[1]
Molecular Formula C11H200[1]
Molecular Weight 168.28 g/mol [1]
Synonyms 4-tert-Amylcyclohexanone, Orivone, Orris
Hexanone[1][4]
Table 2: Physical and Chemical Properties
Property Value Reference
Physical State Liquid [1]
Appearance Colorless [1]
Odor Sweet, woody, camphoraceous  [1][2]
Boiling Point 124 - 125 °C/ 255.2 - 257 °F [1]
Flash Point 104 °C/219.2 °F [1]
Specific Gravity 0.9200 [1]
Vapor Density 5.80 [1]
Water Solubility Insoluble [3]
Solubility in Other Solvents Solub!e in alcohol and perfume [3]
materials
log Pow 3.9 [1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-tert-pentylcyclohexanone is classified with the following hazards:
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Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

H303 - May be harmful if

Acute Oral Toxicity 5
swallowed
. H313 - May be harmful in
Acute Dermal Toxicity 5 ] ]
contact with skin
Skin Irritation 2 H315 - Causes skin irritation
o H319 - Causes serious eye
Eye Irritation 2 o
irritation
) ] o H411 - Toxic to aquatic life with
Chronic Aquatic Toxicity 2

long lasting effects

Note: There are varying classifications across different suppliers. Some classifications indicate
no hazards required to be labeled.[1][5]

Toxicological Information

The toxicological properties of 4-tert-pentylcyclohexanone have been evaluated through
various studies. The primary routes of exposure are oral and dermal contact.

Table 4: Acute Toxicity Data

Route Species Value Reference
Oral LD50 Rat 4700 mg/kg [2]
Dermal LD50 Rabbit 4700 mg/kg [2]

Experimental Protocols

Detailed experimental protocols for the cited acute toxicity studies (LD50) are not publicly
available in the searched literature. These studies are typically conducted according to
standardized guidelines, such as those from the Organisation for Economic Co-operation and

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12832~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:27:03~~4-tert-Pentylcyclohexanone~~
https://www.fishersci.fi/store/msds?partNumber=11495223&countryCode=FI&language=en
https://www.benchchem.com/product/b096371?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1003401.html
https://www.thegoodscentscompany.com/data/rw1003401.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Development (OECD), but the specific details of the experiments for this compound were not
found.

Safe Handling and Storage

Proper handling and storage procedures are crucial to ensure the safety of laboratory
personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE) and Safe Handling
Workflow

The following diagram illustrates the recommended workflow for the safe handling of 4-tert-
pentylcyclohexanone, including the necessary personal protective equipment.
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Safe Handling Workflow for 4-tert-Pentylcyclohexanone

Preparation

[Assess Risks & Review SDS]

Gather Appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

:

Prepare Well-Ventilated Work Area
(e.g., Fume Hood)

Handling l

Handle 4-tert-pentylcyclohexanone

>/

l Post-Handling
Avoid Contact with e YT SN 1 S Store in Tightly Closed Container
Skin, Eyes, and Clothing p in a Cool, Dry, Well-Ventilated Area

Clean Work Area and
Wash Hands Thoroughly

l

Dispose of Waste According to
Local, Regional, and National Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-tert-pentylcyclohexanone.
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Storage Conditions

Store 4-tert-pentylcyclohexanone in a tightly closed container in a cool, dry, and well-

ventilated area.[6] Keep it away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

In case of accidental exposure or spillage, the following first-aid and emergency measures

should be taken.

First-Aid Measures

Table 5: First-Aid Measures

Exposure Route First-Aid Procedure

Reference

Clean mouth with water and
) drink plenty of water
Ingestion _
afterwards. Get medical

attention if symptoms occur.

[1]

Remove to fresh air. Get
Inhalation medical attention immediately

if symptoms occur.

[1]

Wash off immediately with

plenty of water for at least 15
Skin Contact minutes. Get medical attention

immediately if symptoms

occur.

[1]

Rinse immediately with plenty

of water, also under the
Eye Contact

eyelids, for at least 15 minutes.

Get medical attention.

[1]

Accidental Release Measures
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In the event of a spill, ensure adequate ventilation and wear appropriate personal protective
equipment.[6] Contain the spillage and clean it up promptly. Gross spillages should be
contained by using sand or inert powder and disposed of according to local regulations.[6]
Avoid release into the environment.[6]

Fire-Fighting Measures

Use water spray, carbon dioxide (COZ2), dry chemical, or alcohol-resistant foam to extinguish a
fire involving 4-tert-pentylcyclohexanone. Firefighters should wear self-contained breathing
apparatus and full protective gear.

Emergency Response Logical Flow

The following diagram illustrates the logical flow of actions to be taken in an emergency
situation involving 4-tert-pentylcyclohexanone.
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Emergency Response for 4-tert-Pentylcyclohexanone

Emergency
(Spill or Exposure)

Assess the Situation
(Identify Hazard, Ensure Safety)
Exposure Event?

Seek Medical
Attention

Click to download full resolution via product page
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Caption: Logical flow for emergency response to incidents involving 4-tert-
pentylcyclohexanone.

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste. Consult local, regional, and national hazardous waste regulations to ensure
complete and accurate classification and disposal.

Conclusion

This technical guide summarizes the key material safety data for 4-tert-pentylcyclohexanone.
While it is classified as having low acute toxicity, it can cause skin and eye irritation and is toxic
to aquatic life with long-lasting effects. Adherence to the safe handling, storage, and
emergency procedures outlined in this document is essential for minimizing risks in a laboratory
or research setting. Users should always consult the most up-to-date Safety Data Sheet from
their supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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data-sheet-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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